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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750

N-Methyl-1,3-propanediamine is a versatile aliphatic diamine with a primary and a secondary
amine group, making it a valuable building block and reagent in a wide range of industrial and
research applications.[1] Its unique structure allows it to participate in various chemical
reactions, including nucleophilic substitutions, alkylations, and condensation reactions. This
guide provides a comparative overview of the performance of N-Methyl-1,3-propanediamine
and its structural analogs in key applications, supported by available experimental data.

Corrosion Inhibition

Aliphatic diamines and their derivatives are effective corrosion inhibitors for metals, particularly
for mild steel in acidic environments.[2][3][4][5] They function by adsorbing onto the metal
surface, forming a protective film that inhibits both anodic and cathodic reactions. The
efficiency of inhibition depends on the structure of the amine, its concentration, and the
corrosive environment.

Comparative Performance of Aliphatic Diamine
Derivatives as Corrosion Inhibitors

While specific comparative data for N-Methyl-1,3-propanediamine is limited, the following
table presents the inhibition efficiency of closely related 1,3-propanediamine derivatives and
other aliphatic amines, providing an indication of expected performance.
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(N-MDA) steel
uaternar
Q . Y API| X65
Ammonium 1 MHCI 5x 103 M ~99.5 [8]
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Experimental Protocol for Corrosion Inhibitor Evaluation

Weight Loss Method:

e Coupon Preparation: Mild steel coupons of known dimensions and weight are polished,

cleaned, and dried.

e Immersion: The coupons are immersed in the corrosive solution (e.g., 1 M HCI) with and

without various concentrations of the inhibitor for a specified period (e.g., 24 hours) at a

constant temperature.

e Analysis: After immersion, the coupons are removed, cleaned to remove corrosion products,

dried, and re-weighed.
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» Calculation: The corrosion rate (CR) and inhibition efficiency (IE%) are calculated using the
following formulas:

o CR = (Weight Loss) / (Surface Area x Time)
o |IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] x 100

Electrochemical Methods (Potentiodynamic Polarization and Electrochemical Impedance
Spectroscopy - EIS):

o Cell Setup: A three-electrode cell is used, containing a working electrode (mild steel), a
reference electrode (e.g., saturated calomel electrode), and a counter electrode (e.g.,
platinum).

e Measurement: The steel electrode is immersed in the corrosive solution with and without the
inhibitor. For potentiodynamic polarization, the potential is scanned, and the resulting current
is measured to determine the corrosion potential (Ecorr) and corrosion current density (icorr).
For EIS, a small amplitude AC signal is applied over a range of frequencies to measure the
impedance of the system.

e Analysis: The inhibition efficiency is calculated from the icorr values or by analyzing the
changes in the charge transfer resistance (Rct) from the EIS data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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